Cas no 2697155-53-4 (2,2'-dichloro-5,5'-bipyrimidine-4,4',6,6'-d4)

• Product Name: 2,2'-dichloro-5,5'-bipyrimidine-4,4',6,6'-d4
• CAS No: 2697155-53-4
• MF: C₈H₄Cl₂N₄
• MW: 231.074805259705
• CID: 6826350
• PubChem ID: 172406635
• Update Time: 2025-02-26

2,2'-dichloro-5,5'-bipyrimidine-4,4',6,6'-d4 Chemical and Physical Properties

Names and Identifiers

• 2697155-53-4
• CS-24513
• 2,2'-dichloro-5,5'-bipyrimidine-4,4',6,6'-d4

• Inchi： 1S/C8H4Cl2N4/c9-7-11-1-5(2-12-7)6-3-13-8(10)14-4-6/h1-4H/i1D,2D,3D,4D
• InChI Key： OYTNEZPZQCEQPH-RHQRLBAQSA-N
• SMILES： ClC1=NC([2H])=C(C([2H])=N1)C1=C([2H])N=C(N=C1[2H])Cl

Computed Properties

• Exact Mass: 230.0064085Da
• Monoisotopic Mass: 230.0064085Da
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 51.6Ų